Cas no 898766-32-0 (3-(4-Acetoxybenzoyl)-5-bromopyridine)

• Product Name: 3-(4-Acetoxybenzoyl)-5-bromopyridine
• CAS No: 898766-32-0
• MF: C₁₄H₁₀BrNO₃
• MW: 320.13810300827
• MDL: MFCD07699498
• CID: 869811
• PubChem ID: 24723777
• Update Time: 2025-11-01

3-(4-Acetoxybenzoyl)-5-bromopyridine Chemical and Physical Properties

Names and Identifiers

• [4-(5-bromopyridine-3-carbonyl)phenyl] acetate
• 3-(4-ACETOXYBENZOYL)-5-BROMOPYRIDINE
• 898766-32-0
• DTXSID80642189
• MFCD07699498
• AKOS016019016
• 4-(5-Bromopyridine-3-carbonyl)phenyl acetate
• 3-(4-Acetoxybenzoyl)-5-bromopyridine

• MDL： MFCD07699498
• Inchi： 1S/C14H10BrNO3/c1-9(17)19-13-4-2-10(3-5-13)14(18)11-6-12(15)8-16-7-11/h2-8H,1H3
• InChI Key： IDAACAIGNXRNEH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

• Exact Mass: 318.98400
• Monoisotopic Mass: 318.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• PSA: 56.26000
• LogP: 3.00040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-Acetoxybenzoyl)-5-bromopyridine

Introduction to 3-(4-Acetoxybenzoyl)-5-bromopyridine (CAS No. 898766-32-0)

3-(4-Acetoxybenzoyl)-5-bromopyridine, with the CAS number 898766-32-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science. This compound is characterized by its unique structural features, which include a bromopyridine core and an acetoxybenzoyl substituent. These characteristics contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-(4-Acetoxybenzoyl)-5-bromopyridine typically involves a multi-step process, starting with the bromination of pyridine to form 5-bromopyridine. Subsequently, the acetoxybenzoyl group is introduced through a coupling reaction, often facilitated by transition metal catalysts such as palladium. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product, highlighting the importance of precise control in synthetic chemistry.

In the realm of pharmaceutical research, 3-(4-Acetoxybenzoyl)-5-bromopyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases implicated in cancer progression. This finding underscores the compound's potential as a starting point for drug discovery efforts targeting these enzymes.

Beyond its pharmaceutical applications, 3-(4-Acetoxybenzoyl)-5-bromopyridine has also been investigated for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The bromopyridine core can be functionalized to enhance charge transport properties, while the acetoxybenzoyl group can be modified to tune the optical properties of the material. This versatility has led to increased interest from researchers and industry professionals alike.

The safety and environmental impact of 3-(4-Acetoxybenzoyl)-5-bromopyridine are critical considerations in its development and application. Comprehensive toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies have shown that while the compound is generally considered safe under controlled conditions, appropriate handling and disposal protocols should be followed to minimize any potential hazards.

In conclusion, 3-(4-Acetoxybenzoyl)-5-bromopyridine (CAS No. 898766-32-0) is a versatile compound with significant potential in both pharmaceutical and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.